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Compound of Interest

Compound Name: tert-Butyl-4-methylanisole

CAS No.: 94247-80-0

Cat. No.: B8643991

Get Quote

Role: Fragrance Intermediate & Functional Ether
Executive Summary & Chemical Context[1][2][3][4]
[5][6]
2-tert-Butyl-4-methylanisole (2-TBM-A) is a lipophilic ether derived from the alkylation of p-

cresyl methyl ether (4-methylanisole).[1] While often overshadowed by its isomer 2-tert-butyl-5-

methylanisole (a direct musk/leathery odorant known as Leatherinol), 2-TBM-A serves a distinct

role in fragrance chemistry:[1]

Synthetic Intermediate: It is the ether-protected form of 2-tert-butyl-4-methylphenol (a BHT-

type antioxidant).[1] It allows for further ring functionalization (e.g., formylation, halogenation)

without interference from the phenolic hydroxyl group.[1]

Stability: Unlike its phenolic counterpart, the anisole derivative is resistant to oxidation,

making it a stable "masked" carrier for downstream reactions.

Olfactory Profile: It possesses a mild, ether-like, slightly phenolic and spicy odor, used

occasionally as a solvent-fixative or masking agent for sharper chemical notes.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8643991#bc-rfq
https://www.benchchem.com/product/b8643991/docs?utm_src=pdf-body#application-note-process-chemistry-quality-control-of-tert-butyl-4-methylanisole
https://commonchemistry.cas.org/detail?ref=514-47-6
https://commonchemistry.cas.org/detail?ref=514-47-6
https://commonchemistry.cas.org/detail?ref=514-47-6
https://commonchemistry.cas.org/detail?ref=514-47-6
https://commonchemistry.cas.org/detail?ref=514-47-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Isomer Distinction
Researchers must verify the substitution pattern before proceeding, as the two isomers have

vastly different applications.

Compound Structure
CAS No.[1][2][3][4]
[5][6]
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Application

2-tert-Butyl-4-

methylanisole

Methyl at C4, t-Butyl

at C2
43109-72-4

Intermediate,

Stabilizer, Masking

Agent

2-tert-Butyl-5-

methylanisole

Methyl at C5, t-Butyl

at C2
88-40-4

Fragrance Ingredient

(Leatherinol, Musk

Ambrette precursor)

This guide focuses on the 2-tert-Butyl-4-methylanisole isomer.[1][7]

Synthesis Protocol: Friedel-Crafts Alkylation
Objective: Selective mono-alkylation of 4-methylanisole with isobutylene using a solid acid

catalyst to minimize waste (Green Chemistry).[1]

Reaction Pathway
The reaction utilizes the strong ortho-directing power of the methoxy group. However, steric

hindrance is a limiting factor. The use of a solid acid catalyst (Amberlyst-15 or Zeolite HY)

prevents the formation of corrosion byproducts associated with traditional AlCl₃/H₂SO₄ routes.

[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://commonchemistry.cas.org/detail?ref=514-47-6
https://www.spectrumchemical.com/chemical/fragrance-chemical-ingredients
https://www.chemimpex.com/products/27173
https://www.actylislab.com/msds/Butylated%20hydroxyanisole.pdf
https://www.chemimpex.com/products/27494
http://www.thegoodscentscompany.com/data/rw1422351.html
https://www.benchchem.com/product/b8643991/docs?utm_src=pdf-body#application-note-process-chemistry-quality-control-of-tert-butyl-4-methylanisole
https://commonchemistry.cas.org/detail?ref=514-47-6
https://www.chemsrc.com/en/cas/43109-72-4_553565.html
https://commonchemistry.cas.org/detail?ref=514-47-6
https://commonchemistry.cas.org/detail?ref=514-47-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Methylanisole
(p-Cresyl Methyl Ether)

Transition State
(Sigma Complex)

+ Reagent

Isobutylene (Gas)
or MTBE

Solid Acid Catalyst
(Amberlyst-15)

Activation

2-tert-Butyl-4-methylanisole
(Major Product)

- H+ Di-tert-butyl
(Impurity)

+ Excess Isobutylene
(Over-alkylation)

Click to download full resolution via product page

Figure 1: Electrophilic Aromatic Substitution pathway favoring ortho-alkylation relative to the

methoxy group.[1]

Experimental Procedure
Reagents:

4-Methylanisole (Purity >99%)[1]

Isobutylene gas (or Methyl tert-butyl ether [MTBE] as a liquid alternative)[1]

Catalyst: Amberlyst-15 (Dry) or Zeolite H-Beta[1]

Solvent: n-Heptane (optional, for heat dissipation)[1]

Step-by-Step Protocol:

Reactor Setup: Equip a 500mL pressure reactor (autoclave) or a 3-neck flask with a gas inlet

tube, thermometer, and vigorous mechanical stirrer.

Loading: Charge 4-Methylanisole (1.0 eq, 122.16 g) and Amberlyst-15 (5% w/w relative to

substrate). Note: If using MTBE, add 1.1 eq of MTBE.[1]

Activation: Heat the mixture to 60°C under nitrogen purge.

Addition:
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Gas Method: Slowly bubble Isobutylene gas into the liquid phase. Maintain pressure at 1-2

bar if using an autoclave.

MTBE Method: Reflux at 65-70°C (methanol byproduct must be distilled off to drive

equilibrium).[1]

Reaction Monitoring: Monitor via GC-FID every 30 minutes.

Target: >95% conversion of starting material.[8]

Stop Condition: Stop immediately if di-tert-butyl impurity exceeds 3%.[1]

Quench & Workup:

Cool to 25°C.

Filtration: Filter off the solid catalyst (Catalyst can be regenerated).[1]

Wash: If MTBE was used, wash the organic layer with water (3x) to remove residual

methanol.[1]

Purification: Perform fractional distillation under reduced pressure.

Boiling Point: ~115-118°C at 20 mmHg (Literature value may vary; establish curve).[1]

Quality Control (QC) & Characterization
To ensure the material is suitable for high-grade fragrance synthesis, strict QC on isomeric

purity is required.[1]

GC-MS Method Parameters
Column: DB-Wax or HP-5MS (30m x 0.25mm x 0.25µm).[1]

Carrier Gas: Helium @ 1.0 mL/min.[1]

Oven Program: 60°C (1 min) → 10°C/min → 240°C (5 min).

Detection: FID (for quantitation) and MS (for ID).
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Specification Sheet
Parameter Specification Method Rationale

Appearance
Colorless to pale

yellow liquid
Visual

Oxidation leads to

yellowing.[1]

Purity (GC) ≥ 98.0% GC-FID

High purity required

for downstream yield.

[1]

Isomer Content < 0.5% meta-isomer GC-MS

meta-isomer (3-t-

butyl) has different

reactivity.[1]

Water Content < 0.1% Karl Fischer

Critical for water-

sensitive downstream

steps.[1]

Acid Value < 0.1 mg KOH/g Titration
Residual catalyst

removal verification.[1]

Downstream Application Workflow
This intermediate is typically used in two pathways: Deprotection to the phenol (antioxidant) or

Functionalization to fragrance molecules.[1]

Pathway A: Antioxidant Synthesis Pathway B: Fragrance Functionalization

2-tert-Butyl-4-methylanisole
(Intermediate)

Demethylation
(BBr3 or HBr)

Vilsmeier-Haack
Formylation

2-tert-Butyl-4-methylphenol
(BHT Analog)

Functionalized Anisaldehyde
(Floral/Spicy Notes)
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Figure 2: Major utilization pathways for the purified intermediate.[1]

Protocol Note: Demethylation to Phenol
If the goal is to produce the antioxidant (2-tert-butyl-4-methylphenol), the methyl ether must be

cleaved.[1]

Reagent: Boron Tribromide (BBr₃) in Dichloromethane (DCM) at -78°C is the lab standard.[1]

Industrial Alternative: Heating with 48% HBr in Acetic Acid.

Safety & Regulatory (E-E-A-T)[1][3]
Handling Precautions

Flammability: Flash point is approx. 85-90°C (Combustible Liquid).[1] Ground all equipment.

Skin Irritation: Like most alkyl anisoles, it is a skin irritant and defatting agent. Wear nitrile

gloves and safety goggles.

Environmental: Toxic to aquatic life with long-lasting effects (H411).[1][4] Do not release into

drains.

Regulatory Status
REACH: Pre-registered/Registered (depending on tonnage).[1]

IFRA: Not explicitly restricted by IFRA Standards, but its downstream nitro-musk derivatives

(if synthesized) are heavily restricted or banned.[1]

Food Contact: The phenol derivative is a regulated food additive (BHT family), but the

anisole is generally strictly for industrial/fragrance use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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